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Compound of Interest

Compound Name: Tralkoxydim

Cat. No.: B8805380 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in managing crop

injury associated with the use of tralkoxydim.

Frequently Asked Questions (FAQs)
Q1: What is the mode of action of tralkoxydim and how does it cause crop injury?

Tralkoxydim is a selective, post-emergence herbicide belonging to the cyclohexanedione

family (Group A).[1][2] Its primary mode of action is the inhibition of the enzyme acetyl-CoA

carboxylase (ACCase).[1][2][3] This enzyme is critical for the biosynthesis of fatty acids, which

are essential components of cell membranes.[4] By blocking ACCase, tralkoxydim disrupts the

formation of new cell membranes, leading to the cessation of growth and eventual death of

susceptible grass weeds.[3][5] While tralkoxydim is selective for grasses, certain conditions

can lead to phytotoxicity in tolerant crops like wheat and barley.[6][7][8] This injury is typically a

result of the crop's reduced ability to metabolize the herbicide quickly enough, leading to a

temporary inhibition of its own ACCase activity.[9]

Q2: What are the typical symptoms of tralkoxydim injury in crops like wheat and barley?

Symptoms of tralkoxydim injury in wheat and barley are generally transient and may include:

Yellowing (Chlorosis): The most common symptom is a temporary yellowing of the leaves,

particularly the newer growth.[1][2][4][10]
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Growth Retardation (Stunting): Affected crops may exhibit a temporary reduction in growth

rate.[1][2][10]

Tip Burn: In some cases, the tips of the leaves may appear burnt or necrotic.[6]

Pinching or Tightly Whorled Leaves: New leaves may appear constricted or fail to unroll

properly.[11]

Crops typically recover from these symptoms without a significant impact on yield, provided

they are not under additional stress.[1][2][10]

Q3: What factors can increase the risk of crop injury from tralkoxydim application?

Several factors can heighten the risk of observing phytotoxicity in crops following a

tralkoxydim application:

Crop Stress: Applying tralkoxydim to crops already under stress from drought,

waterlogging, frost, nutrient deficiencies, or disease can increase the likelihood and severity

of injury.[1][6][7][8][10]

Application Timing: Applying to crops at very early growth stages (e.g., before the 2-leaf

stage) can lead to greater injury.[1][10]

Tank Mixing: Tank mixing tralkoxydim with certain broadleaf herbicides, particularly under

adverse environmental conditions, can increase the severity of crop injury.[6][7][8] It is crucial

to consult the product label for compatible tank-mix partners.[6][7] For instance, mixing with

2,4-D amine, MCPA amine, dicamba, or metsulfuron-methyl is not recommended.[1][2]

Environmental Conditions: Cool temperatures (4°C or less) up to 48 hours before or after

application can increase the risk of injury, especially for non-tillering crops.[6][7][8] Extreme

heat and high humidity can also exacerbate injury.[12][13]

Adjuvant Rate: Using an incorrect rate of the recommended adjuvant can lead to either

reduced weed control or increased crop injury.[6][7]

Over-application: Double spraying or overlapping spray swaths can result in localized areas

of significant crop injury.[1][10]
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Troubleshooting Guides
Problem 1: Crop exhibits yellowing and stunted growth after tralkoxydim application.

Possible Cause Troubleshooting Steps

Crop Stress

1. Assess Environmental Conditions: Evaluate if

the crop was under stress from factors like

drought, frost, or waterlogging at the time of

application.[1][10] 2. Nutrient Analysis: Conduct

soil and tissue tests to rule out nutrient

deficiencies. 3. Monitor Recovery: In most

cases, if the stress is alleviated, the crop will

recover from the initial phytotoxicity.[1][10]

Incorrect Application Timing

1. Verify Crop Stage: Confirm the growth stage

of the crop at the time of application.

Applications before the recommended leaf stage

are riskier.[1][10] 2. Review Product Label:

Always consult the product label for the correct

application timing for your specific crop and

region.[1][2]

Tank Mix Incompatibility

1. Identify Tank Mix Partners: Determine all

products that were included in the spray tank

with tralkoxydim. 2. Check for

Antagonism/Synergism: Certain broadleaf

herbicides can increase the phytotoxic effect of

tralkoxydim on the crop.[6][7][8] 3. Consult

Compatibility Charts: Refer to the herbicide

manufacturer's guidelines on compatible tank-

mix partners.

Problem 2: Severe and persistent crop injury observed in specific areas of the field.
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Possible Cause Troubleshooting Steps

Spray Overlap

1. Examine Field Patterns: Look for distinct

patterns of injury that align with sprayer passes,

such as headlands or areas where the sprayer

may have slowed or turned.[14] 2. GPS Data

Analysis: If available, review GPS application

data to identify areas of overlap. 3. Future

Prevention: Ensure proper calibration and use of

GPS guidance to minimize overlaps in future

applications.

Sprayer Contamination

1. Review Spray Logs: Check the cleaning

records and previous products used in the

sprayer.[14] 2. Symptom Analysis: Compare the

observed symptoms with those caused by the

previously used herbicides. 3. Implement

Thorough Cleanout: Follow a rigorous triple-

rinse or other recommended sprayer cleanout

procedure between different product

applications.[6]

Herbicide Carryover

1. Check Previous Crop Herbicide Records:

Investigate the herbicides applied to the field in

the preceding seasons.[14] 2. Soil Bioassay:

Conduct a soil bioassay to test for residual

herbicide activity.[15] This involves growing a

sensitive indicator plant in soil samples from the

affected area.[15]

Data Presentation
Table 1: Recommended Tralkoxydim Application Rates and Timings for Wheat and Barley
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Crop Target Weed Weed Stage
Application
Rate (g/ha or
L/ha)

Critical Timing
Notes

Wheat, Barley,

Rye, Triticale
Wild Oats

2-4 leaf (pre-

tillering)
300 g

Apply when the

majority of crop

plants have at

least 2 leaves.

Application to

lush crops may

increase the risk

of yellowing.[1][2]

Wheat, Barley,

Rye, Triticale
Wild Oats

2-4 leaf (pre-

tillering)
380 g

Minimum rate for

tank-mixing with

approved

broadleaf

herbicides. Apply

when the

majority of crop

plants have at

least 3 leaves.[1]

[2]

Spring Wheat,

Durum Wheat,

Winter Wheat,

Barley, Triticale

Wild Oats, Green

Foxtail, etc.
Varies 0.5 L/ha

Always add a

recommended

adjuvant at the

specified rate

(e.g., 0.5% v/v).

[6][7]

Note: Application rates and recommendations can vary by product formulation and region.

Always consult the specific product label for detailed instructions.

Table 2: Plant-Back Intervals Following Tralkoxydim Application
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Crop Plant-Back Interval

Sorghum, Maize, Rice 4 weeks

Tame Oats, Corn 4 weeks[6][7]

Note: These are general guidelines. Rotational crop restrictions can be influenced by factors

such as soil type and rainfall. Refer to the product label for specific details.

Experimental Protocols
Protocol 1: Assessment of Herbicide Phytotoxicity in a Controlled Environment

Plant Material: Grow the desired crop variety (e.g., a specific wheat or barley cultivar) in pots

containing a standardized soil mix.

Growth Conditions: Maintain plants in a growth chamber or greenhouse with controlled

temperature, light, and humidity to minimize environmental stress.

Herbicide Application: At the desired crop growth stage (e.g., 3-4 leaf stage), apply

tralkoxydim at various rates (e.g., 0.5x, 1x, 2x the recommended field rate) using a

laboratory track sprayer to ensure uniform application. Include an untreated control group.

Data Collection:

Visual Injury Ratings: At 3, 7, 14, and 21 days after treatment (DAT), visually assess crop

injury on a scale of 0% (no injury) to 100% (plant death).

Plant Height: Measure the height of the plants from the soil surface to the tip of the longest

leaf at each assessment interval.

Biomass Measurement: At the conclusion of the experiment (e.g., 21 DAT), harvest the

above-ground biomass, dry it in an oven at 60-70°C to a constant weight, and record the

dry weight.

Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g.,

ANOVA) to determine significant differences between treatments.
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Protocol 2: Soil Bioassay for Detecting Tralkoxydim Residues

Soil Sampling: Collect representative soil samples from the top 2-3 inches of the field in

question.[15] Also, collect a control soil sample from an area known to be free of herbicide

residues.[15]

Potting and Planting: Fill several pots with the field soil and the control soil. Plant seeds of a

sensitive indicator species (e.g., oats or a susceptible wheat variety) in each pot.[15]

Growth and Observation: Place the pots in a suitable growing environment with adequate

light and water.[15]

Symptom Assessment: For approximately three weeks after germination, observe the plants

for symptoms of herbicide injury, such as stunting, chlorosis, or root malformation, by

comparing the plants grown in the field soil to those in the control soil.[15]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8805380?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8805380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

